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Compound of Interest

Compound Name: 3'-Desethoxy-drotaverine

CAS No.: 85475-88-3

Cat. No.: B122851

Get Quote

Executive Summary & Technical Rationale
3'-Desethoxy-drotaverine (CAS: 85475-88-3 / 85475-87-2 for HCl salt) is a critical process-

related impurity and metabolite of Drotaverine.[1][2][3] Structurally, it differs from the parent

molecule by the O-dealkylation of an ethoxy group, resulting in a phenolic hydroxyl moiety.[1][3]

The "Phenol Factor": Unlike the fully etherified parent Drotaverine, the presence of a free

phenolic group significantly alters the stability profile. This moiety introduces high susceptibility

to oxidative degradation and photolytic instability, often manifesting as quinone-like

discoloration (pinking/browning).[1][2][3] Furthermore, as a hydrochloride salt, the material

exhibits distinct hygroscopicity, necessitating strict environmental controls during weighing to

prevent potency drift.[3]

This guide provides a self-validating system to mitigate these risks.
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Physicochemical Profile & Stability Drivers[1][2][3]
[4][5][6]

Property Specification Stability Implication

Chemical Name

5-[(6,7-Diethoxy-3,4-dihydro-1-

isoquinolinyl)methyl]-2-

ethoxyphenol

Phenolic -OH is the primary

reactive site for oxidation.[1][2]

[3]

Molecular Formula
C₂₂H₂₇NO₄ (Free Base) /

C₂₂H₂₇NO₄[1][4]·HCl

Salt form dictates solubility and

hygroscopicity.[3]

Appearance
Pale yellow to greenish-yellow

solid

Critical Indicator: Darkening to

orange/brown indicates

extensive oxidation.[1][2][3]

Solubility
DMSO, Methanol, Water (pH

dependent)

Protic solvents (MeOH) are

suitable for stock; avoid basic

buffers for long-term storage.

[1][2][3]

pKa
~5.14 (Isoquinoline nitrogen),

~10 (Phenol)

pH > 8 promotes phenolate ion

formation, accelerating

oxidation 10-100x.[1][2][3]

Protocol A: Long-Term Storage & Inventory
Management[1][2][3]
Objective: To maintain >98% purity over a 24-month lifecycle.

Environmental Conditions[1][3][4][5]
Temperature:-20°C ± 5°C. (Standard freezer is sufficient; ultra-low -80°C is optional but

recommended for solution stocks).[1][2][3]

Light:Strictly Dark. Store in amber vials wrapped in aluminum foil. Phenols are photo-labile.

[1][2][3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9245093.htm
https://www.lgcstandards.com/DM/en/Drotaverine-Hydrochloride/p/TRC-D689700
https://cymitquimica.com/cas/985-12-6/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9245093.htm
https://www.axios-research.com/products/3-desethoxy-drotaverine-hcl
https://cymitquimica.com/cas/985-12-6/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9245093.htm
https://www.lgcstandards.com/DM/en/Drotaverine-Hydrochloride/p/TRC-D689700
https://cymitquimica.com/cas/985-12-6/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9245093.htm
https://www.lgcstandards.com/DM/en/Drotaverine-Hydrochloride/p/TRC-D689700
https://cymitquimica.com/cas/985-12-6/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9245093.htm
https://www.lgcstandards.com/DM/en/Drotaverine-Hydrochloride/p/TRC-D689700
https://cymitquimica.com/cas/985-12-6/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9245093.htm
https://www.lgcstandards.com/DM/en/Drotaverine-Hydrochloride/p/TRC-D689700
https://cymitquimica.com/cas/985-12-6/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9245093.htm
https://www.lgcstandards.com/DM/en/Drotaverine-Hydrochloride/p/TRC-D689700
https://cymitquimica.com/cas/985-12-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Atmosphere:Desiccated.[3] The HCl salt is hygroscopic.[3] Store the primary vial inside a

secondary container (e.g., a sealed jar) containing active silica gel or molecular sieves.[3]

The "Thaw-Equibrate" Rule (Crucial)
Failure to follow this leads to condensation and hydrolysis.[1][2][3]

Remove the secondary container from the freezer.

Wait 45–60 minutes before opening. The vial must reach room temperature (20–25°C) while

still sealed.

Why? Opening a cold vial introduces atmospheric moisture, which condenses on the

powder.[3] This water initiates hydrolysis and alters the "As Is" weight, invalidating your

potency calculations.[3]

Protocol B: Solubilization & Stock Preparation[1][2]
[3]
Objective: Create a stable stock solution for HPLC/LC-MS calibration.

Solvent Selection
Preferred:DMSO (Dimethyl Sulfoxide) or Methanol (HPLC Grade).[3]

Avoid: Unbuffered water or basic solvents (e.g., Ammonium Hydroxide in MeOH).[3]

Reasoning: DMSO prevents oxidative coupling better than water.[3] Basic conditions

deprotonate the phenol, creating a reactive phenolate anion that rapidly oxidizes.[3]

Preparation Workflow
Weighing: Use an analytical balance with a static eliminator (ionizer).[3] Isoquinoline salts

are prone to static charge.[2][3]

Dissolution: Vortex for 30 seconds. If using the HCl salt in pure acetonitrile, sonication may

be required as solubility is lower compared to Methanol/DMSO.[3]
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Aliquot Strategy: Do not return unused stock to the main vial.

Prepare Single-Use Aliquots (e.g., 100 µL) in amber HPLC vials with PTFE-lined caps.

Store aliquots at -20°C or -80°C.

Shelf Life:

Solid: 2 Years (at -20°C).[1][2][3]

Solution (DMSO, -20°C): 6 Months.

Solution (Methanol, -20°C): 1 Month (Evaporation risk).

Protocol C: Troubleshooting & Degradation
Indicators
Self-Validating Check: Before running a sequence, visually inspect the standard.

Observation Diagnosis Action

Color Change (Pink/Red)

Oxidative degradation of the

phenol group to quinones.[1][2]

[3]

Discard. Purity is

compromised.[3]

Clumping/Caking
Moisture absorption

(Hygroscopicity failure).[3]

Dry? No. Recertify water

content (KF) or discard if assay

drops <95%.[3]

Extra Peaks (HPLC)
RRT ~0.9 or ~1.1 (Oxidation

dimers or N-oxides).[1][2][3]

Check mobile phase pH.

Ensure pH < 6.0 to suppress

oxidation.[3]

Visualization: Lifecycle & Degradation Logic[2][3]
The following diagram illustrates the critical decision pathways for handling 3'-Desethoxy-
drotaverine, highlighting the "Phenol Risk" points.
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Receipt of Standard
(Verify CoA & CAS: 85475-88-3)

Storage (-20°C)
Desiccated & Dark

Equilibration
(60 mins @ RT, Sealed)

Required Use Open Vial
(Low Humidity Environment)

Room Temp Reached

Solubilization
(DMSO/MeOH, Acidic/Neutral)

RISK: Moisture Uptake
(Potency Drift)

Cold Vial Opened

RISK: Oxidation
(Pink/Brown Color)Basic pH or Light

Valid LC-MS/HPLC RunCorrect Protocol

False Results

Click to download full resolution via product page

Caption: Workflow logic for 3'-Desethoxy-drotaverine. Red paths indicate critical failure

modes (oxidation/moisture) derived from its phenolic structure.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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